Cas no 2287282-39-5 (1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine)

• Product Name: 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine
• CAS No: 2287282-39-5
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5853505
• PubChem ID: 165977391
• Update Time: 2025-07-22

1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine
• 2287282-39-5
• EN300-6749511

• Inchi： 1S/C11H16N4O/c1-11(2,16-3)7-15-9-6-4-5-8(12)10(9)13-14-15/h4-6H,7,12H2,1-3H3
• InChI Key： AWKZJJDYCSPFQU-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CN1C2C=CC=C(C=2N=N1)N

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine

Introduction to 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287282-39-5)

The compound 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine, identified by its CAS number 2287282-39-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The benzotriazole core, a well-studied scaffold in medicinal chemistry, is functionalized with an amine group and an isobutyl ether side chain, which contributes to its unique chemical properties and biological activities.

In recent years, the exploration of benzotriazole derivatives has been extensively investigated for their pharmacological significance. The presence of the 1H-1,2,3-benzotriazol-4-amine moiety suggests that this compound may exhibit properties such as antimicrobial, anti-inflammatory, or anticancer effects. These characteristics are particularly relevant in the context of developing novel therapeutic agents to combat emerging infectious diseases and chronic conditions. The 2-methoxy-2-methylpropyl substituent further modulates the compound's pharmacokinetic profile, potentially enhancing its solubility and bioavailability.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The benzotriazole ring is a privileged scaffold that has been successfully incorporated into numerous drugs and drug candidates. For instance, derivatives of benzotriazole have shown promise in inhibiting enzymes involved in cancer cell proliferation and in modulating immune responses. The amine group at the 4-position of the benzotriazole ring provides a site for further functionalization, allowing for the creation of analogs with tailored biological activities.

Recent studies have highlighted the importance of benzotriazole derivatives in addressing unmet medical needs. A notable example is their application in the development of small-molecule inhibitors targeting specific protein-protein interactions. These interactions are often critical in disease pathogenesis and can serve as attractive drug targets. The compound 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine may interfere with these interactions by binding to the target proteins and disrupting their function. This mechanism of action aligns with current trends in drug discovery towards precision medicine and targeted therapies.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the isobutyl ether side chain requires careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of drug development processes. Such innovations are crucial for meeting the growing demand for high-quality pharmaceuticals while adhering to green chemistry principles.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the binding modes of 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine with biological targets. These studies provide insights into how the compound interacts with its intended receptors or enzymes at the molecular level. By predicting binding affinities and identifying key interaction points, researchers can optimize the molecule's pharmacological properties before moving into costly experimental validations.

The potential therapeutic applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agrochemicals and material science due to its structural features that may confer stability and reactivity beneficial for these applications. The versatility of benzotriazole derivatives makes them valuable building blocks for diverse chemical libraries used in high-throughput screening campaigns.

In conclusion, 1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287282-39-5) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and potential biological activities make it a compelling subject for research aimed at developing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.